Cas no 58026-23-6 (2-Amino-5-chloro-3-trifluoromethyl-benzoic acid)

• Product Name: 2-Amino-5-chloro-3-trifluoromethyl-benzoic acid
• CAS No: 58026-23-6
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 840818
• Update Time: 2026-04-29

2-Amino-5-chloro-3-trifluoromethyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-chloro-3-trifluoromethyl-benzoic acid
• 2-amino-5-chloro-3-(trifluoromethyl)benzoic acid

Additional information on 2-Amino-5-chloro-3-trifluoromethyl-benzoic acid

2-Amino-5-chloro-3-trifluoromethyl-benzoic acid (CAS No. 58026-23-6)

2-Amino-5-chloro-3-trifluoromethyl-benzoic acid is a versatile organic compound with the CAS registry number 58026-23-6. This compound belongs to the class of benzoic acids, which are widely used in various industries due to their unique chemical properties and functional groups. The molecule consists of a benzene ring substituted with three key functional groups: an amino group (-NH₂) at position 2, a chlorine atom (Cl) at position 5, and a trifluoromethyl group (-CF₃) at position 3. These substituents confer the compound with distinct chemical reactivity, stability, and biological activity.

The synthesis of 2-Amino-5-chloro-3-trifluoromethyl-benzoic acid typically involves multi-step organic reactions, including nucleophilic substitution, electrophilic aromatic substitution, and oxidation processes. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to optimize reaction conditions and improve yield.

One of the most significant applications of this compound lies in its role as an intermediate in pharmaceutical chemistry. The presence of the amino group and trifluoromethyl group makes it a valuable building block for designing bioactive molecules with potential therapeutic applications. Recent studies have highlighted its utility in the development of antidepressants, anti-inflammatory agents, and antimicrobial compounds. For example, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases.

In addition to its pharmaceutical applications, 2-Amino-5-chloro-3-trifluoromethyl-benzoic acid has found relevance in materials science. Its trifluoromethyl group imparts hydrophobicity and thermal stability, making it a candidate for use in the synthesis of advanced polymers and coatings. Researchers have also explored its potential as a precursor for fluorinated materials used in electronic devices and aerospace applications.

The chemical properties of this compound are heavily influenced by its substituents. The amino group (-NH₂) introduces basicity and hydrogen bonding capabilities, while the trifluoromethyl group (-CF₃) imparts electron-withdrawing effects and enhances lipophilicity. These properties make it an ideal candidate for various chemical transformations, such as amidation, esterification, and coupling reactions.

Recent studies have also focused on understanding the environmental fate and toxicity of 2-Amino-5-chloro-3-trifluoromethyl-benzoic acid. Researchers have investigated its biodegradation pathways under aerobic and anaerobic conditions, as well as its potential impact on aquatic ecosystems. These studies are crucial for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, 2-Amino-5-chloro-3-trifluoromethyl-benzoic acid (CAS No. 58026-23-6) is a multifaceted compound with diverse applications across various fields. Its unique chemical structure, coupled with recent advancements in synthetic methods and application development, positions it as a key player in modern chemistry research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.